![molecular formula C9H9F4N B3175679 {[2-Fluoro-3-(trifluoromethyl)phenyl]methyl}(methyl)amine CAS No. 958863-62-2](/img/structure/B3175679.png)
{[2-Fluoro-3-(trifluoromethyl)phenyl]methyl}(methyl)amine
Overview
Description
{[2-Fluoro-3-(trifluoromethyl)phenyl]methyl}(methyl)amine, commonly known as 2F-3-trifluoromethylphenyl-methyl-methyl-amine, is an organic compound with a molecular formula of C8H9F3N. This compound is used in a variety of scientific research applications, including as a reagent in organic synthesis and as an intermediate in the production of pharmaceuticals. This compound is also used in biochemical and physiological experiments, as well as in laboratory experiments.
Scientific Research Applications
2F-3-trifluoromethylphenyl-methyl-methyl-amine is used in a variety of scientific research applications. It is used as a reagent in organic synthesis, as an intermediate in the production of pharmaceuticals, and as a reagent in biochemistry and physiology experiments. Additionally, this compound can be used to study the mechanism of action of drugs and to study the biochemical and physiological effects of drugs.
Mechanism of Action
The mechanism of action of 2F-3-trifluoromethylphenyl-methyl-methyl-amine is not well understood. However, it is believed that this compound acts as a proton donor, donating a proton to an organic compound to form a new compound. Additionally, this compound may act as a Lewis base, forming a bond with an electron-rich species to form a new compound.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2F-3-trifluoromethylphenyl-methyl-methyl-amine are not well understood. However, it is believed that this compound may act as an inhibitor of enzymes, such as cytochrome P450, which are involved in the metabolism of drugs and other compounds. Additionally, this compound may act as an agonist of certain receptors, such as serotonin receptors, which are involved in the regulation of mood and behavior.
Advantages and Limitations for Lab Experiments
The advantages of using 2F-3-trifluoromethylphenyl-methyl-methyl-amine in laboratory experiments include its low cost, its easy availability, and its high solubility in a variety of solvents. Additionally, this compound is relatively stable and has a low toxicity. The main limitation of using this compound in laboratory experiments is its low solubility in water, which can make it difficult to use in certain experiments.
Future Directions
There are a variety of potential future directions for the use of 2F-3-trifluoromethylphenyl-methyl-methyl-amine. These include its use in the synthesis of other organic compounds, its use in the development of new pharmaceuticals, its use in the study of biochemical and physiological processes, and its use in the study of the mechanism of action of drugs. Additionally, this compound could be used in the development of new analytical techniques, such as mass spectrometry and nuclear magnetic resonance spectroscopy. Finally, this compound could be used in the development of new drug delivery systems, such as nanoparticles and liposomes.
properties
IUPAC Name |
1-[2-fluoro-3-(trifluoromethyl)phenyl]-N-methylmethanamine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9F4N/c1-14-5-6-3-2-4-7(8(6)10)9(11,12)13/h2-4,14H,5H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QAMQJZBGYWNMDX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNCC1=C(C(=CC=C1)C(F)(F)F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9F4N |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001205829 |
Source
|
| Record name | 2-Fluoro-N-methyl-3-(trifluoromethyl)benzenemethanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001205829 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
207.17 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
958863-62-2 |
Source
|
| Record name | 2-Fluoro-N-methyl-3-(trifluoromethyl)benzenemethanamine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=958863-62-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Fluoro-N-methyl-3-(trifluoromethyl)benzenemethanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001205829 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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